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Compound of Interest

Compound Name: Pascaine

Cat. No.: B13734969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Preface
This document aims to provide a comprehensive technical overview of the compound

designated as Pascaine. The following sections will detail its known molecular and physical

properties. However, it is important to note that publicly available scientific literature and

chemical databases lack information regarding the biological activity, mechanism of action, and

specific experimental protocols for a compound identified as "Pascaine" with the molecular

formula C20H27N3O6. Extensive searches have yielded no data on its signaling pathways or

established experimental workflows. Therefore, this guide is constrained to the foundational

chemical information that has been identified.

Molecular and Physical Data
The primary identification of Pascaine is based on its chemical formula and its entry in the

PubChem database.

Chemical Identifiers
Identifier Value Source

Name Pascaine User-provided

PubChem CID 85088 PubChem

Molecular Formula C20H27N3O6 PubChem
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Molecular Weight
Property Value

Molecular Weight 405.44 g/mol

Exact Mass 405.189986 g/mol

Biological Activity and Signaling Pathways
As of the latest available data, there is no peer-reviewed scientific literature or database entry

that describes the biological activity or mechanism of action for a compound named Pascaine
with the molecular formula C20H27N3O6. Consequently, no information on its associated

signaling pathways can be provided.

The creation of diagrams for signaling pathways, as requested, is not possible without

foundational data on the compound's biological targets and effects.

Experimental Protocols
The absence of published research on Pascaine means there are no established and validated

experimental protocols to report. Methodologies for key experiments cannot be detailed without

initial studies describing its use and effects.

Conclusion and Future Directions
While the fundamental molecular formula and weight of the compound referred to as Pascaine
have been identified, a significant information gap exists regarding its biological function. For

researchers, scientists, and drug development professionals, this presents both a challenge

and an opportunity. The lack of existing data means that any investigation into the bioactivity of

this molecule would be novel.

Future research efforts would need to focus on:

Initial Screening: High-throughput screening assays to identify potential biological targets.

Mechanism of Action Studies: A suite of in vitro and in cellulo experiments to elucidate how

Pascaine exerts its effects.
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Toxicology and Efficacy Studies: In vivo studies to determine its safety profile and potential

therapeutic effects.

Until such foundational research is conducted and published, a comprehensive technical guide

on the core biological functions of Pascaine cannot be fully realized. Researchers interested in

this compound are encouraged to initiate these primary investigations.

To cite this document: BenchChem. [An In-depth Technical Guide to Pascaine]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13734969#pascaine-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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